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Compound of Interest

Compound Name: 2-Ethenylphenol

Cat. No.: B127231 Get Quote

Introduction: 2-Ethenylphenol, also known as 2-vinylphenol or 2-hydroxystyrene, is an organic

compound with the chemical formula C₈H₈O. As a derivative of phenol, its solubility is of

significant interest in various applications, including polymer synthesis, fine chemical

manufacturing, and as an intermediate in the pharmaceutical industry. The presence of both a

hydroxyl group and a vinyl-substituted benzene ring gives it a distinct polarity and reactivity,

influencing its interaction with different solvents. This technical guide provides a comprehensive

overview of the solubility of 2-ethenylphenol in organic solvents, details common experimental

protocols for solubility determination, and presents a logical workflow for these procedures.

Solubility Data
Quantitative solubility data for 2-ethenylphenol in a range of organic solvents is not

extensively documented in publicly available literature. However, based on its chemical

structure and information on similar phenolic compounds, a qualitative solubility profile can be

established. The compound is generally soluble in polar organic solvents due to the hydrogen-

bonding capability of the hydroxyl group.

Table 1: Qualitative Solubility of 2-Ethenylphenol and Related Compounds in Various Solvents
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Solvent Class Specific Solvent
2-Ethenylphenol
Solubility

Related Compound
Solubility

Alcohols Methanol, Ethanol Soluble[1]

Poly(p-

hydroxystyrene) is

soluble[2]; 4-

Vinylphenol is

moderately soluble in

ethanol[3]

Ethers Diethyl ether, etc. Soluble[1]

Poly(p-

hydroxystyrene) is

soluble[2]

Ketones Acetone, 2-Butanone Likely Soluble

Poly(p-

hydroxystyrene) is

soluble[2]; Other

phenolic acids are

soluble[4]

Esters Ethyl acetate Likely Soluble

Poly(p-

hydroxystyrene) is

soluble[2]; Other

phenolic acids are

soluble[4]

Aromatic

Hydrocarbons
Toluene Likely Soluble

Copolymers of vinyl

phenol have been

studied in toluene[5]

Water -

Slightly Soluble

(Estimated at 3302

mg/L at 25 °C)[6]

-

Note: "Likely Soluble" is inferred from the solubility of structurally similar compounds, such as

its polymer or other phenolic compounds.

Factors Influencing Solubility
The solubility of 2-ethenylphenol is governed by several factors:
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Solvent Polarity: Polar solvents that can act as hydrogen bond acceptors (like alcohols,

ethers, and ketones) are expected to be effective at dissolving 2-ethenylphenol.

Temperature: Generally, the solubility of solid organic compounds in liquid solvents increases

with temperature.

Hydrogen Bonding: The phenolic hydroxyl group is a strong hydrogen bond donor, leading to

favorable interactions with solvents that are hydrogen bond acceptors.

Molecular Structure: The vinyl group introduces a nonpolar character, but the dominant

phenolic group dictates its solubility in polar organic solvents.

Experimental Protocols for Solubility Determination
For researchers aiming to quantify the solubility of 2-ethenylphenol, the isothermal shake-flask

method followed by gravimetric analysis is a reliable and widely used technique.[4] This

method involves creating a saturated solution at a specific temperature and then determining

the concentration of the solute in that solution.

Key Experimental Methodology: Shake-Flask and
Gravimetric Analysis
This protocol is adapted from methodologies used for determining the solubility of other

phenolic compounds.[4]

1. Materials and Equipment:

2-Ethenylphenol (high purity)

Selected organic solvent (analytical grade)

Thermostatic shaker or water bath with temperature control (e.g., ±0.1 K)

Analytical balance (readability ±0.0001 g)

Glass vials or flasks with airtight seals

Syringe filters (e.g., 0.45 µm PTFE)
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Pipettes and other standard laboratory glassware

Drying oven

2. Procedure:

Preparation: An excess amount of solid 2-ethenylphenol is added to a known mass of the

organic solvent in a sealed glass vial.

Equilibration: The vials are placed in a thermostatic shaker set to the desired temperature

(e.g., 298.15 K). They are agitated for a sufficient time (typically 24-72 hours) to ensure that

equilibrium between the solid and liquid phases is reached. Preliminary studies should be

conducted to determine the time required to reach equilibrium.

Phase Separation: After equilibration, the agitation is stopped, and the vials are left

undisturbed in the thermostatic bath for several hours (e.g., 6-12 hours) to allow the

undissolved solid to settle.

Sampling: A sample of the supernatant (the clear, saturated solution) is carefully withdrawn

using a pre-heated or pre-cooled syringe to match the experimental temperature. The

syringe is immediately fitted with a filter to remove any suspended solid particles.

Gravimetric Analysis:

A known mass of the clear filtrate is transferred to a pre-weighed container (e.g., an

evaporating dish).

The solvent is evaporated from the sample. This is typically done in a fume hood at room

temperature or under a gentle stream of nitrogen, followed by drying in an oven at a

temperature below the solute's decomposition point until a constant mass is achieved.

The container with the dry solute residue is weighed. The mass of the dissolved 2-
ethenylphenol is determined by subtracting the initial weight of the container.

Calculation: The solubility is then calculated, typically as a mole fraction (x) or in grams per

100 g of solvent.
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3. Alternative Quantification Methods: Instead of gravimetric analysis, the concentration of the

solute in the filtrate can be determined using instrumental methods such as:

UV-Visible Spectroscopy: If 2-ethenylphenol has a distinct chromophore, its concentration

can be determined by measuring the absorbance of the filtered solution at a specific

wavelength and using a pre-established calibration curve.

High-Performance Liquid Chromatography (HPLC): HPLC is a highly accurate method for

determining the concentration of the solute in the saturated solution, especially in the

presence of impurities.

Experimental Workflow Visualization
The following diagram illustrates the logical steps involved in determining the solubility of 2-
ethenylphenol using the shake-flask and gravimetric methods.
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Workflow for Solubility Determination of 2-Ethenylphenol

Preparation

Equilibration

Sampling & Analysis

Calculation

Weigh excess 2-ethenylphenol
and known mass of solvent

Combine in sealed vial

Agitate in thermostatic shaker
at constant temperature (24-72h)

Allow undissolved solid to settle
(6-12h)

Withdraw supernatant with
temperature-controlled syringe

Filter sample (e.g., 0.45 µm)

Transfer known mass of
filtrate to pre-weighed container

Evaporate solvent & dry
residue to constant mass

Weigh container with dry solute

Calculate solubility
(e.g., mole fraction, g/100g)

Click to download full resolution via product page

Caption: A flowchart of the shake-flask and gravimetric method for solubility measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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